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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

Essential guidance for the safe and compliant disposal of 2-Propoxyethanol, ensuring the
protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical
waste management protocols is a critical component of laboratory safety and regulatory
compliance. 2-Propoxyethanol, a flammable and harmful solvent, requires careful handling
and disposal as a hazardous waste. This guide provides a step-by-step procedure for its proper
disposal, in accordance with the Resource Conservation and Recovery Act (RCRA) and best
laboratory practices.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including chemical safety goggles, protective gloves, and a lab
coat.[1] All handling of 2-Propoxyethanol and its waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[1] An eyewash station and safety
shower must be readily accessible.

Step-by-Step Disposal Procedure

The disposal of 2-Propoxyethanol must be managed through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste contractor. Never pour 2-
Propoxyethanol down the drain or dispose of it with regular trash.
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Step 1: Hazardous Waste Determination

The first critical step is to classify the waste material. Under the EPA's RCRA regulations, a

waste is hazardous if it is either "listed" or exhibits certain "characteristics."

Characteristic Waste: 2-Propoxyethanol is a flammable liquid with a flash point below 140°F
(60°C).[2][3] This means it exhibits the characteristic of ignitability and must be classified as
a hazardous waste with the EPA waste code D001.[2][3]

Listed Waste: While 2-Propoxyethanol is not individually listed on the P or U lists, it is a
solvent.[4] Waste solvent mixtures containing certain related glycol ethers are found on the
F-list.[2][5] Therefore, it is crucial to manage spent 2-Propoxyethanol as a regulated
hazardous waste.

Any materials contaminated with 2-Propoxyethanol, such as absorbent pads from a spill,

contaminated PPE, or empty containers that have not been triple-rinsed, must also be treated

as hazardous waste.

Step 2: Waste Collection and Container Management

o Container Selection: Collect all 2-Propoxyethanol waste in a designated, leak-proof

container that is in good condition.[6] Plastic or plastic-coated glass containers are often
preferred to minimize the risk of breakage.[1] The container must be compatible with the
chemical.

Labeling: The waste container must be clearly and accurately labeled.[7] The label should
include:

o

The words "Hazardous Waste"[7]

o

The full chemical name: "2-Propoxyethanol” (do not use abbreviations or formulas)[8]

[¢]

The specific hazard characteristic: "Ignitable”

[e]

The accumulation start date (the date the first drop of waste was added to the container)

[7]
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o Keep Containers Closed: The waste container must be kept securely closed at all times,
except when adding waste.[1] This prevents the release of flammable and harmful vapors.

Step 3: Storage in a Satellite Accumulation Area (SAA)

o Designated Location: Store the labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).[1][6] This area must be at or near the point of waste generation.[1]

e Secondary Containment: The SAA should have secondary containment, such as a chemical-
resistant tray or bin, to contain any potential leaks or spills.[6]

e Segregation: Store the 2-Propoxyethanol waste away from incompatible materials,
particularly strong oxidizing agents.[9]

Step 4: Arranging for Disposal

o Contact EHS: Once the container is full, or before the accumulation time limit is reached
(typically 90 to 180 days, depending on your facility's generator status), contact your
institution's EHS office to arrange for a hazardous waste pickup.[1][7]

o Documentation: Your EHS office will provide a hazardous waste manifest, a legal document
that tracks the waste from your laboratory to its final disposal facility.[7]

Data Presentation: RCRA Hazardous Waste
Characteristics

To properly classify chemical waste, it is essential to determine if it meets any of the four
characteristics of hazardous waste as defined by the EPA.
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Relevance to 2-

Characteristic EPA Waste Code Description
Propoxyethanol
Liquids with a flash
point < 140°F (60°C);
non-liquids that can
] Yes, 2-
cause fire through )
o ] Propoxyethanol is a
o friction, moisture S
Ignitability D001 ] flammable liquid with
absorption, or )
) a flash point below
spontaneous chemical
o 140°F.
changes; ignitable
compressed gases; or
oxidizers.[2][3]
Aqueous wastes with
apH<2or=125, or
o No, 2-Propoxyethanol
o liquids that corrode . _
Corrosivity D002 is not typically
steel at a rate greater _
corrosive.
than 6.35 mm per
year.[2][10]
Wastes that are
unstable, react
violently with water,
can generate toxic No, 2-Propoxyethanol
Reactivity D003 gases, or are capable is stable under normal
of detonation or conditions.
explosive reaction
under normal
conditions.[2][10]
Toxicity D004 - D043 Wastes that, when Unlikely, unless

tested using the
Toxicity Characteristic
Leaching Procedure
(TCLP), have a
leachate containing
specific contaminants

at or above regulated

contaminated with

other toxic materials.
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concentrations.[11]
[12]

Experimental Protocols

The primary "experiment" in this context is the hazardous waste determination.
Methodology for Hazardous Waste Determination:

 Information Gathering: Obtain the Safety Data Sheet (SDS) for 2-Propoxyethanol. Section
9 (Physical and Chemical Properties) will provide the flash point. Section 14 (Transport
Information) and Section 15 (Regulatory Information) may also contain relevant classification
data.

e Characteristic Evaluation:

o Ignitability: Compare the flash point from the SDS to the regulatory limit of 140°F (60°C)
found in 40 CFR 261.21.[3] If the flash point is below this temperature, the waste is
ignitable (D001).

o Corrosivity, Reactivity, Toxicity: Review the SDS and knowledge of the waste-generating
process to determine if the waste meets the criteria for corrosivity, reactivity, or toxicity. For
2-Propoxyethanol that is not mixed with other chemicals, these characteristics are not
expected to apply.

o Listed Waste Evaluation: Review the EPA's F, K, P, and U lists of hazardous wastes (40 CFR
Part 261).[11] While 2-Propoxyethanol is not explicitly on these lists, confirm if the waste
stream fits a broader category, such as spent solvent solutions (F-list).

o Final Classification: Based on the evaluation, assign the appropriate EPA waste code(s). For
pure or spent 2-Propoxyethanol, the primary classification will be D001 for ignitability.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

